Cas no 2377035-08-8 (3,3-Dimethyl-1,3-azasilepane;hydrochloride)

• Product Name: 3,3-Dimethyl-1,3-azasilepane;hydrochloride
• CAS No: 2377035-08-8
• MF: C₇H₁₈ClNSi
• MW: 179.763021945953
• CID: 4787294
• Update Time: 2025-08-01

3,3-Dimethyl-1,3-azasilepane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-1,3-azasilepane;hydrochloride

• Inchi： 1S/C7H17NSi.ClH/c1-9(2)6-4-3-5-8-7-9;/h8H,3-7H2,1-2H3;1H
• InChI Key： UCZSMQAKBNBPMM-UHFFFAOYSA-N
• SMILES： Cl.[Si]1(C)(C)CNCCCC1

Computed Properties

• Exact Mass: 179.0897038 g/mol
• Monoisotopic Mass: 179.0897038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 90.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 179.76

Additional information on 3,3-Dimethyl-1,3-azasilepane;hydrochloride

Comprehensive Overview of 3,3-Dimethyl-1,3-azasilepane hydrochloride (CAS No. 2377035-08-8)

3,3-Dimethyl-1,3-azasilepane hydrochloride (CAS No. 2377035-08-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This silylated amine derivative features a unique seven-membered ring structure, combining silicon and nitrogen atoms, which contributes to its distinct physicochemical properties. The compound's azasilepane core is particularly noteworthy for its potential applications in drug discovery, where such frameworks are increasingly valued for their ability to modulate bioavailability and metabolic stability.

In recent years, the scientific community has shown growing interest in silicon-containing heterocycles like 3,3-Dimethyl-1,3-azasilepane hydrochloride, driven by the search for novel bioisosteres in medicinal chemistry. Researchers are actively investigating how the incorporation of silicon into organic frameworks can influence drug-like properties, addressing common challenges in ADME optimization. The compound's hydrochloride salt form enhances its solubility, making it particularly valuable for formulation studies and biological evaluations.

The synthesis of 3,3-Dimethyl-1,3-azasilepane hydrochloride typically involves ring-closing strategies that construct the azasilepane scaffold with precise control over stereochemistry. Advanced silicon-nitrogen bond formation techniques have been developed to access this class of compounds efficiently. These synthetic approaches align with current trends in green chemistry, as researchers seek more sustainable methods for preparing organosilicon compounds with reduced environmental impact.

From a structural perspective, the 3,3-dimethyl substitution pattern on the azasilepane ring introduces interesting conformational constraints that can be exploited in molecular design. This feature has made the compound a subject of study in conformational analysis and molecular modeling research. Computational chemists are particularly interested in how the silicon-nitrogen interaction influences the molecule's three-dimensional shape and electronic properties, which has implications for structure-activity relationships in drug development.

In material science applications, 3,3-Dimethyl-1,3-azasilepane hydrochloride serves as a precursor for various functional materials. Its unique combination of silicon and nitrogen in a cyclic structure offers opportunities for developing novel polymeric materials with tailored properties. Researchers are exploring its potential in creating silicon-based coatings and hybrid organic-inorganic materials that combine the advantages of both components.

The compound's stability profile has been a focus of recent investigations, with studies examining its behavior under different pH conditions and temperature ranges. Such characterization is crucial for determining appropriate storage conditions and understanding its degradation pathways. These studies contribute valuable data to the growing body of knowledge about silicon-heteroatom systems and their practical applications.

Analytical methods for 3,3-Dimethyl-1,3-azasilepane hydrochloride typically involve advanced techniques such as NMR spectroscopy (particularly ²⁹Si NMR), mass spectrometry, and X-ray crystallography. These tools provide detailed insights into the compound's molecular structure and purity, which are essential for quality control in research and potential commercial applications. The development of robust analytical protocols for such organosilicon compounds represents an active area of methodological research.

Looking forward, 3,3-Dimethyl-1,3-azasilepane hydrochloride continues to attract interest as a building block for more complex silicon-containing architectures. Its versatility makes it valuable for diversity-oriented synthesis approaches, where researchers systematically explore chemical space around privileged scaffolds. This aligns with current trends in fragment-based drug discovery and the search for novel three-dimensional fragments that can improve success rates in lead optimization.

The safety profile of 3,3-Dimethyl-1,3-azasilepane hydrochloride has been evaluated through standard toxicological assessments, with research focusing on its handling requirements and potential biological effects. While not classified as hazardous under standard protocols, proper laboratory safety measures should always be observed when working with this or any chemical compound. These considerations are particularly important given the increasing emphasis on occupational health in chemical research environments.

In the context of intellectual property, 3,3-Dimethyl-1,3-azasilepane hydrochloride and related azasilepane derivatives have been the subject of several patent applications, reflecting their commercial potential. These filings typically highlight the compounds' utility as intermediates for pharmaceutical ingredients or as components in advanced material formulations. The patent landscape surrounding such silicon heterocycles continues to evolve as new applications are discovered.

As research into 3,3-Dimethyl-1,3-azasilepane hydrochloride progresses, the compound serves as an excellent example of how main group chemistry can contribute to solving modern challenges in both life sciences and materials development. Its study exemplifies the fruitful intersection of organic synthesis, medicinal chemistry, and materials science - three fields that are increasingly recognized for their synergistic potential in addressing complex technological and healthcare needs.